Cas no 1806839-27-9 (2,4-Bis(trifluoromethyl)-6-hydroxythioanisole)

• Product Name: 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole
• CAS No: 1806839-27-9
• MF: C₉H₆F₆OS
• MW: 276.19876241684
• CID: 4962470
• Update Time: 2025-06-08

2,4-Bis(trifluoromethyl)-6-hydroxythioanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole

• Inchi： 1S/C9H6F6OS/c1-17-7-5(9(13,14)15)2-4(3-6(7)16)8(10,11)12/h2-3,16H,1H3
• InChI Key： LEBNDUKNPFOMNI-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC(C(F)(F)F)=CC=1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5

Additional information on 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole

Introduction to 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole (CAS No. 1806839-27-9)

2,4-Bis(trifluoromethyl)-6-hydroxythioanisole (CAS No. 1806839-27-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas. The presence of trifluoromethyl groups and a hydroxythioanisole moiety imparts distinct chemical properties, making it a subject of extensive study.

The chemical structure of 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole consists of a benzene ring substituted with two trifluoromethyl groups at the 2 and 4 positions and a hydroxythioanisole group at the 6 position. The trifluoromethyl groups are known for their electron-withdrawing effects, which can influence the compound's reactivity and stability. The hydroxythioanisole group, on the other hand, introduces a polar and potentially reactive site that can participate in various chemical reactions.

Recent studies have explored the biological activities of 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole. One notable area of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Preliminary data suggest that 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole exhibits potent antioxidant activity, possibly due to the presence of the hydroxyl group that can donate electrons to free radicals.

In addition to its antioxidant properties, 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammation. This makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole have also been studied to understand its behavior in biological systems. Pharmacokinetics involves the absorption, distribution, metabolism, and excretion (ADME) of a drug. Studies have indicated that this compound has favorable ADME properties, suggesting it can be effectively absorbed and distributed in the body. However, further research is needed to optimize its pharmacokinetic profile for therapeutic use.

Toxicological assessments are essential for evaluating the safety of any potential drug candidate. Initial toxicology studies on 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole have shown low toxicity at therapeutic concentrations. This is an encouraging finding as it indicates that the compound may be safe for use in humans. However, comprehensive toxicological evaluations are ongoing to ensure its long-term safety.

The synthetic route for producing 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole has been optimized to enhance yield and purity. The synthesis typically involves several steps, including the introduction of trifluoromethyl groups and the formation of the hydroxythioanisole moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve the efficiency and scalability of the synthesis process.

In conclusion, 2,4-Bis(trifluoromethyl)-6-hydroxythioanisole (CAS No. 1806839-27-9) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it an attractive candidate for further investigation. Ongoing research aims to elucidate its biological activities and optimize its pharmacological profile for therapeutic use.